Accurate evaluation of hydroacylation catalysts requires sterically demanding substrates; acyclic or unbranched analogs lead to ambiguous ee values. This gem-disubstituted cyclopentane carbaldehyde with a methallyl group leverages the Thorpe-Ingold effect, favoring cyclization over decarbonylation, making it the established benchmark for Rh and Ru catalyst testing.
Supplied with high purity; global shipping.
1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is a conformationally restricted, gem-disubstituted 4-pentenal derivative widely utilized as a benchmark substrate in transition-metal-catalyzed intramolecular hydroacylation and cyclization methodologies [1]. Featuring a cyclopentane ring at the alpha position and a sterically demanding methallyl group, this compound capitalizes on the Thorpe-Ingold effect to heavily favor cyclization over competing decarbonylation pathways [2]. It is primarily procured by synthetic methodology groups and medicinal chemists to construct complex spiro[4.4]nonanone scaffolds, serving as an established model for evaluating the regioselectivity, enantioselectivity, and turnover frequency of novel rhodium and ruthenium catalysts [1].
Substituting this specific methallyl-substituted spiro-precursor with simpler analogs like 2,2-dimethyl-4-pentenal or unbranched 1-allylcyclopentanecarbaldehyde fundamentally alters the steric and electronic environment of the transition state [1]. The acyclic 2,2-dimethyl-4-pentenal lacks the rigid cyclic backbone, leading to higher degrees of conformational freedom that can reduce cyclization rates and alter enantioselection profiles in asymmetric catalysis [2]. Conversely, the unbranched 1-allyl analog lacks the gamma-methyl substitution, removing a critical steric probe necessary for evaluating a catalyst's ability to discriminate between faces of a substituted olefin [1]. For procurement aimed at rigorous catalyst benchmarking or the specific synthesis of 3-methyl-substituted spirocycles, generic analogs do not provide the necessary steric constraints and product topology.
The presence of the alpha,alpha-cyclopentyl substitution in 1-(2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde provides a strong conformational bias toward the reactive rotamer required for cyclization [1]. In standard Rh-catalyzed hydroacylation, gem-disubstituted 4-pentenals typically achieve >90% cyclization yields, whereas unsubstituted 4-pentenals often suffer from competitive decarbonylation, reducing yields to <50% [2].
| Evidence Dimension | Cyclization yield vs. Decarbonylation |
| Target Compound Data | >90% yield (spirocyclic ketone) |
| Comparator Or Baseline | Unsubstituted 4-pentenal (<50% yield) |
| Quantified Difference | >40% increase in cyclization efficiency |
| Conditions | Rhodium-catalyzed intramolecular hydroacylation conditions |
Procuring this gem-disubstituted substrate ensures high conversion to the desired spirocycle without the need for specialized decarbonylation-suppressing additives.
The methallyl group (gamma-methyl substitution) serves as a rigorous steric probe for chiral ligand evaluation [1]. Compared to the unbranched 1-allylcyclopentanecarbaldehyde, the methallyl derivative requires the catalyst to accommodate additional steric bulk during the hydrometalation step, often resulting in distinct enantiomeric excess (ee) profiles that better reflect a catalyst's utility for sterically hindered natural product synthesis [1].
| Evidence Dimension | Enantioselective discrimination (ee sensitivity) |
| Target Compound Data | 1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde (tests gamma-steric tolerance) |
| Comparator Or Baseline | 1-Allylcyclopentanecarbaldehyde (lacks gamma-steric bulk) |
| Quantified Difference | Differentiates highly selective chiral pockets from promiscuous ones |
| Conditions | Asymmetric Rh-catalyzed hydroacylation |
For methodology development, this compound provides a more challenging and realistic benchmark for proving the superiority of novel chiral ligands.
The specific connectivity of this precursor allows for the direct, single-step formation of 3-methylspiro[4.4]nonan-1-one architectures [1]. Acyclic analogs such as 2-allyl-2-methylhexanal can only yield monocyclic cyclopentanones [1]. The spiro[4.4]nonane system is highly valued in medicinal chemistry for increasing the fraction of sp3 carbons (Fsp3) in drug candidates, which is correlated with improved clinical success rates [2].
| Evidence Dimension | Product topology (Fsp3 complexity) |
| Target Compound Data | Bicyclic spiro[4.4]nonanone formation |
| Comparator Or Baseline | 2-Allyl-2-methylhexanal (monocyclic formation) |
| Quantified Difference | Generates a 3D spirocyclic core vs. a flat/monocyclic core |
| Conditions | Intramolecular cyclization workflows |
Medicinal chemists must procure this exact cyclic precursor to access the spirocyclic pharmacophore necessary for 3D-rich library generation.
With a molecular weight of 152.2 g/mol, 1-(2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde exhibits significantly lower volatility compared to simpler acyclic analogs like 2,2-dimethyl-4-pentenal (MW 112.1 g/mol) [1]. This reduced volatility prevents evaporative loss during the preparation of stock solutions for high-throughput screening (HTS), ensuring accurate molarity and reproducible catalytic turnover numbers (TON) [1].
| Evidence Dimension | Volatility and handling reproducibility |
| Target Compound Data | MW 152.2 g/mol (stable stock solutions) |
| Comparator Or Baseline | 2,2-Dimethyl-4-pentenal (MW 112.1 g/mol, highly volatile) |
| Quantified Difference | Minimizes concentration drift in HTS microplates |
| Conditions | Room temperature stock solution preparation for automated dispensing |
Reliable dispensing without evaporative loss is critical for generating accurate, reproducible data in automated catalyst screening workflows.
Due to its sterically demanding methallyl group and cyclization-favoring alpha-cyclopentyl ring, this compound is a standard benchmark substrate for evaluating the efficiency and enantioselectivity of new Rhodium and Ruthenium catalysts [1]. It provides a stringent test for chiral ligand design, ensuring that reported ee values reflect true steric discrimination.
The compound is directly utilized as a precursor to synthesize 3-methylspiro[4.4]nonan-1-one derivatives [2]. These spirocycles are increasingly incorporated into drug discovery pipelines to enhance the 3D character (Fsp3) of pharmacophores, improving solubility and target specificity compared to flat aromatic rings [3].
Beyond hydroacylation, the proximity of the aldehyde to the nucleophilic methallyl double bond makes this a highly effective substrate for Lewis acid-catalyzed intramolecular ene reactions and Prins cyclizations [1]. It enables the rapid construction of complex bicyclic alcohols used as intermediates in natural product total synthesis.